Cas no 1038719-49-1 ({1-4-(difluoromethoxy)phenylcyclohexyl}methanamine)

• Product Name: {1-4-(difluoromethoxy)phenylcyclohexyl}methanamine
• CAS No: 1038719-49-1
• MF: C₁₄H₁₉F₂NO
• MW: 255.303570985794
• CID: 5948454
• PubChem ID: 28937864
• Update Time: 2025-06-11

{1-4-(difluoromethoxy)phenylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-4-(difluoromethoxy)phenylcyclohexyl}methanamine
• BDBM433733
• US10562878, Compound 15
• AKOS005882562
• EN300-1933167
• {1-[4-(difluoromethoxy)phenyl]cyclohexyl}methanamine
• 1038719-49-1

• Inchi： 1S/C14H19F2NO/c15-13(16)18-12-6-4-11(5-7-12)14(10-17)8-2-1-3-9-14/h4-7,13H,1-3,8-10,17H2
• InChI Key： PPJOQZKYOXYAFY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1(CN)CCCCC1)F

Computed Properties

• Exact Mass: 255.14347055g/mol
• Monoisotopic Mass: 255.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on {1-4-(difluoromethoxy)phenylcyclohexyl}methanamine

Comprehensive Overview of {1-4-(difluoromethoxy)phenylcyclohexyl}methanamine (CAS No. 1038719-49-1)

The compound {1-4-(difluoromethoxy)phenylcyclohexyl}methanamine (CAS No. 1038719-49-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a cyclohexyl ring and a difluoromethoxy substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to modulate biological pathways. The compound's methanamine moiety further enhances its versatility in synthetic chemistry.

In recent years, the demand for fluorinated compounds like {1-4-(difluoromethoxy)phenylcyclohexyl}methanamine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop next-generation small molecules with improved pharmacokinetic properties. The difluoromethoxy group is particularly noteworthy, as it often imparts resistance to oxidative degradation, a common challenge in drug development. Scientists are actively exploring its role in targeting central nervous system (CNS) disorders, a hot topic in modern pharmacology.

The synthesis of 1038719-49-1 involves sophisticated organic chemistry techniques, including catalytic fluorination and ring-forming reactions. These methods are frequently discussed in academic forums and industry conferences, reflecting their relevance to cutting-edge research. Additionally, the compound's phenylcyclohexyl scaffold is structurally similar to several FDA-approved drugs, which has spurred interest in its potential as a preclinical candidate. This connection to established therapeutics makes it a compelling subject for further investigation.

From an industrial perspective, {1-4-(difluoromethoxy)phenylcyclohexyl}methanamine is often cited in patents related to neuroprotective agents and anti-inflammatory drugs. These areas are highly sought after due to the rising prevalence of neurodegenerative diseases and chronic inflammation. The compound's ability to cross the blood-brain barrier (BBB) is another key advantage, as BBB permeability remains a critical hurdle in CNS drug development. This property has led to its inclusion in several high-profile research initiatives.

Environmental and safety considerations are also paramount when working with fluorinated compounds. While 1038719-49-1 is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. Researchers emphasize the importance of green chemistry principles in its synthesis, aligning with global efforts to reduce the environmental impact of chemical manufacturing. This focus on sustainability resonates with contemporary discussions about eco-friendly pharmaceuticals.

In summary, {1-4-(difluoromethoxy)phenylcyclohexyl}methanamine (CAS No. 1038719-49-1) represents a fascinating intersection of chemistry and medicine. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable asset in the quest for innovative treatments. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare today.